Cas no 538317-29-2 (7-(2-fluorophenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide)

• Product Name: 7-(2-fluorophenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• CAS No: 538317-29-2
• MF: C₂₀H₁₈FN₅O
• MW: 363.388226985931
• CID: 6057128
• PubChem ID: 135699917
• Update Time: 2025-07-15

7-(2-fluorophenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(2-fluorophenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxamide, 7-(2-fluorophenyl)-1,7-dihydro-5-methyl-2-(3-methylphenyl)-
• AKOS024603921
• SR-01000083867
• SR-01000083867-1
• 7-(2-fluorophenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• F1264-0046
• 538317-29-2
• 7-(2-fluorophenyl)-5-methyl-2-(m-tolyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• 7-(2-fluorophenyl)-5-methyl-2-(3-methylphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• Oprea1_110707
• Z370706764

• Inchi： 1S/C20H18FN5O/c1-11-6-5-7-13(10-11)19-24-20-23-12(2)16(18(22)27)17(26(20)25-19)14-8-3-4-9-15(14)21/h3-10,17H,1-2H3,(H2,22,27)(H,23,24,25)
• InChI Key： AYQCKSIRJNNKNN-UHFFFAOYSA-N
• SMILES： C12N=C(C3=CC=CC(C)=C3)NN1C(C1=CC=CC=C1F)C(C(N)=O)=C(C)N=2

Computed Properties

• Exact Mass: 363.14953838g/mol
• Monoisotopic Mass: 363.14953838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 536.6±60.0 °C(Predicted)
• pka: 14.62±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-(2-fluorophenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide

7-(2-Fluorophenyl)-5-Methyl-2-(3-Methylphenyl)-4H,7H-1,2,4-Triazolo[1,5-a]Pyrimidine-6-Carboxamide: A Comprehensive Overview

7-(2-fluorophenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxamide (CAS No: 538317-29-2) is a highly specialized organic compound with a complex heterocyclic structure. This compound belongs to the class of pyrimidines modified with triazole rings and substituted with various aromatic groups. The presence of fluorine and methyl substituents in its structure suggests potential applications in pharmaceuticals and agrochemicals due to their influence on bioavailability and stability.

The core structure of this compound is a pyrimidine ring fused with a triazole ring system, which is a common motif in drug design for targeting specific biological pathways. The fluorophenyl and methylphenyl substituents attached at positions 7 and 3 respectively contribute to the compound's hydrophobicity and electronic properties. These features are crucial for optimizing the molecule's interaction with biological targets such as enzymes or receptors.

Recent studies have highlighted the importance of triazolo-pyrimidine derivatives in medicinal chemistry. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that such compounds can act as inhibitors of kinases involved in cancer cell proliferation. The carboxamide group at position 6 of this compound is particularly significant as it enhances the molecule's ability to form hydrogen bonds with target proteins, thereby improving its potency.

The synthesis of CAS No 538317-29-2 involves multi-step organic reactions that require precise control over steric and electronic factors. Key steps include the formation of the triazole ring via click chemistry and subsequent substitution reactions to introduce the fluorophenyl and methylphenyl groups. Advanced techniques such as microwave-assisted synthesis have been employed to improve reaction yields and purity.

In terms of pharmacokinetics, the methyl substituent on the pyrimidine ring may influence the compound's absorption and distribution profiles. Studies using computational models suggest that this modification could enhance oral bioavailability by reducing clearance through hepatic enzymes. Additionally, the fluorine atom in the fluorophenyl group may contribute to prolonged residence time in biological systems due to its electron-withdrawing effects.

Recent advancements in crystallography have provided insights into the three-dimensional structure of this compound when bound to its target proteins. These findings are critical for rational drug design aimed at improving efficacy while minimizing off-target effects. Furthermore, ongoing clinical trials are evaluating its potential as an anticancer agent by targeting specific signaling pathways involved in tumor growth.

The development of CAS No 538317-29-2 represents a significant milestone in heterocyclic chemistry and drug discovery. Its unique structural features and promising biological activities make it a valuable candidate for further research and therapeutic applications.